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‘ Compound of Interest

Compound Name: L-Homohistidine
CAS No.: 58501-47-6
Cat. No.: B142899

Get Quote

Comprehensive Guide to L-Homohistidine Handling and Disposal Procedures

\

As a Senior Application Scientist, | frequently see laboratories misclassify amino acid derivatives as benign, drain-disposable biochemicals. However,
non-proteinogenic amino acid widely utilized in proteomics, solid-phase peptide synthesis (SPPS), and as a potent inhibitor of nitric oxide synthase (M
requires strict, ecologically sound disposal protocols.

This guide provides field-proven, step-by-step methodologies for the safe handling, segregation, and disposal of L-Homohistidine waste, ensuring c
Conservation and Recovery Act (RCRA) standards[2].

Physicochemical & Hazard Profile

Understanding the molecular behavior of L-Homohistidine is the foundational step in designing a self-validating safety protocol. The presence of bot
imidazole moiety imparts significant chemical stability and basicity[3].

Property | Parameter Data | Specification

Chemical Name 1H-Imidazole-4-butanoic acid, a-amino-, (<
CAS Number 58501-47-6[4]

Molecular Formula C7H11N302[4]

Molecular Weight 169.18 g/mol [4]

Solubility Highly soluble in aqueous buffers (due to p
Hazard Statements H303 (May be harmful if swallowed), H313
Stability High thermal and chemical resistance (resi

Mechanistic Rationale: Why Standard Disposal Fails

The Causality of Chemical Persistence: Why can't L-Homohistidine aqueous solutions simply be washed down the sink? The answer lies in the ther
making them remarkably stable against thermal degradation, oxidation, and reduction[6].

If discharged into the municipal water supply, imidazoles act as recalcitrant xenobiotics. They can alter local pH (due to their buffering range of 6.2-7.
agents or metal chelators[7]. Therefore, the only scientifically and legally sound method for the complete destruction of L-Homohistidine is high-tem|
manage the resulting nitrogen oxides (NOx)[7].

Step-by-Step Disposal Workflows

To maintain a self-validating safety system, every waste stream containing L-Homohistidine must be meticulously segregated.
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Protocol A: Solid Waste Management (Powders, Resins, and SPPS Byproducts)

During peptide synthesis or reagent weighing, solid L-Homohistidine waste (including Fmoc- or Trityl-protected derivatives) is frequently generated[*
« Containment: Collect all unused powders, contaminated weighing boats, and peptide resins in a puncture-resistant, chemically compatible secondz
» Segregation: Do not mix solid amino acid waste with strong oxidizers. Keep protected derivatives (e.g., N-Fmoc-1-trityl L-Homohistidine) in the sa
« Labeling: Affix an EPA-compliant "Hazardous Waste" label immediately upon the first addition of waste. Spell out "L-Homohistidine Solid Waste" ¢

« Storage & Transfer: Store in a designated Satellite Accumulation Area (SAA) for no longer than 90 days before transferring to a licensed chemical

Protocol B: Liquid Waste (HPLC Effluents and Assay Buffers)

Analytical quantification of L-Homohistidine often involves HPLC using mobile phases like water/acetonitrile with 0.1% Trifluoroacetic acid (TFA).

« Solvent Compatibility Check: Ensure the liquid waste carboy is compatible with both the aqueous buffer and the organic modifier. Glass or PTFE c¢
degradation of the container[9].

« Aqueous vs. Organic Segregation: Even if the L-Homohistidine is dissolved purely in agueous media (e.g., PBS), it must be collected as chemica
Acetonitrile/TFA), route it to the "Non-Halogenated Organic Waste" stream.

» Preparation for Incineration: The disposal facility will mix this liquid with a combustible solvent. This ensures the incinerator reaches the extreme te

Protocol C: Biological/Cellular Assay Waste

When L-Homohistidine is used in vitro (e.g., as an NOS inhibitor in cell cultures)[1], the waste becomes biologically contaminated.
« Chemical Disinfection: Treat the media with a 10% bleach solution for 30 minutes to neutralize biological hazards.

« Autoclaving (Conditional): If bleach is contraindicated for your downstream waste vendor, autoclave the waste. Crucial Note: Autoclaving will kill the
stability[6].

« Final Routing: Post-decontamination, the liquid must still be routed through the chemical waste stream for incineration, not poured down the drain[:

Waste Segregation Visualization
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Fig 1. Segregation and disposal workflow for L-Homohistidine laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

T . . . - . Address: 3281 E (
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress

in science and industry. Ontario, CA 9176

Phone: (601) 213-

Email: info@benc

Contact our Ph.D. Support Team for a compatibility che
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